Cas no 1427433-53-1 (4,7-Dimethylbenzo[d]isothiazole)
![4,7-Dimethylbenzo[d]isothiazole structure](https://ossimg.kuujia.com/scimg/1427500/1427433-53-1x500.png)
1427433-53-1 structure
Product Name:4,7-Dimethylbenzo[d]isothiazole
CAS No:1427433-53-1
MF:C9H9NS
MW:163.239460706711
CID:4816683
PubChem ID:57791731
Update Time:2024-03-01
4,7-Dimethylbenzo[d]isothiazole Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Dimethylbenzo[d]isothiazole
-
- Inchi： 1S/C9H9NS/c1-6-3-4-7(2)9-8(6)5-10-11-9/h3-5H,1-2H3
- InChI Key： BJUIUXASSVXJJB-UHFFFAOYSA-N
- SMILES： S1C2C(C)=CC=C(C)C=2C=N1
Computed Properties
- Exact Mass: 163.04557046g/mol
- Monoisotopic Mass: 163.04557046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 41.1
4,7-Dimethylbenzo[d]isothiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059004445-1g |
4,7-Dimethylbenzo[d]isothiazole |
1427433-53-1 | 97% | 1g |
$2,030.10 | 2022-04-02 | |
| Alichem | A059004445-5g |
4,7-Dimethylbenzo[d]isothiazole |
1427433-53-1 | 97% | 5g |
$5,360.00 | 2022-04-02 |
4,7-Dimethylbenzo[d]isothiazole Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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